Cas no 28032-00-0 (17alpha-Demethylated stanozolol)

• Product name: 17alpha-Demethylated stanozolol
• CAS No: 28032-00-0
• MF: C₂₀H₃₀N₂O
• MW: 314.465
• CID: 251668
• PubChem ID: 11897297

17alpha-Demethylated stanozolol Chemical and Physical Properties

Names and Identifiers

• 2'H-Androst-2-eno[3,2-c]pyrazol-17-ol,(5a,17b)- (9CI)
• 17β-Hydroxy-5α-androstano[3,2-c]pyrazole
• 17B-HYDROXY-5A-ANDROSTANO[3,2-C]PYRAZOLE
• 17alpha-Demethylated stanozolol
• (5a,17b)-2-Androst-2-eno[3,2-c]pyrazol-17-ol
• 17-Hydroxy-5a-androstano[3,2-c]pyrazole

• Inchi： InChI=1S/C20H30N2O/c1-19-8-7-16-14(15(19)5-6-18(19)23)4-3-13-9-17-12(11-21-22-17)10-20(13,16)2/h11,13-16,18,23H,3-10H2,1-2H3,(H,21,22)/t13-,14-,15-,16-,18-,19-,20-/m0/s1
• InChI Key： GZCJWTCFQKPYQN-YNZDMMAESA-N
• SMILES： [C@]12(C)CC3=C(NN=C3)C[C@]1([H])CC[C@@]1([H])[C@@]3([H])[C@](C)(CC[C@]21[H])[C@@H](O)CC3

Computed Properties

• Exact Mass: 314.23600
• Monoisotopic Mass: 314.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų
• XLogP3: 4.3

Experimental Properties

• Melting Point: 197-199°C
• PSA: 48.91000
• LogP: 3.72800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids